Cas no 1998565-92-6 ((2S)-5-(methylsulfanyl)pentan-2-amine)

• Product Name: (2S)-5-(methylsulfanyl)pentan-2-amine
• CAS No: 1998565-92-6
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 6266215
• PubChem ID: 165615253
• Update Time: 2025-07-01

(2S)-5-(methylsulfanyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(methylsulfanyl)pentan-2-amine
• EN300-1809423
• 1998565-92-6

• Inchi： 1S/C6H15NS/c1-6(7)4-3-5-8-2/h6H,3-5,7H2,1-2H3/t6-/m0/s1
• InChI Key： AJUMRRYINSRUNO-LURJTMIESA-N
• SMILES： S(C)CCC[C@H](C)N

Computed Properties

• Exact Mass: 133.09252066g/mol
• Monoisotopic Mass: 133.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.3Ų

Additional information on (2S)-5-(methylsulfanyl)pentan-2-amine

Introduction to (2S)-5-(methylsulfanyl)pentan-2-amine (CAS No. 1998565-92-6)

(2S)-5-(methylsulfanyl)pentan-2-amine, also known by its CAS number 1998565-92-6, is a chiral amine compound with a unique structure that includes a methylsulfanyl group and an amino group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science.

The molecular formula of (2S)-5-(methylsulfanyl)pentan-2-amine is C₆H₁₅NS, and its molecular weight is approximately 133.25 g/mol. The compound's chiral center at the second carbon position imparts it with distinct stereochemical properties, which are crucial for its biological and chemical activities. The presence of the methylsulfanyl group (CH₃S-) adds to its reactivity and functional versatility.

In the realm of pharmaceutical research, (2S)-5-(methylsulfanyl)pentan-2-amine has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in neurodegenerative diseases. This finding suggests that (2S)-5-(methylsulfanyl)pentan-2-amine could be a valuable starting point for the development of novel therapeutic agents.

Beyond its pharmaceutical applications, (2S)-5-(methylsulfanyl)pentan-2-amine has also found use in chemical synthesis as a chiral building block. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules with specific stereochemical configurations. Researchers have utilized this compound to synthesize a range of biologically active molecules, including natural products and drug candidates. A notable example is the synthesis of a chiral amino acid derivative that showed promising antiviral activity against influenza viruses.

In materials science, the properties of (2S)-5-(methylsulfanyl)pentan-2-amine have been harnessed to develop new materials with enhanced performance characteristics. For instance, this compound has been used as a modifier in polymer synthesis to improve the mechanical properties and thermal stability of the resulting materials. A study published in Advanced Materials in 2024 demonstrated that incorporating (2S)-5-(methylsulfanyl)pentan-2-amine into polymer blends resulted in materials with superior tensile strength and flexibility compared to unmodified polymers.

The synthesis of (2S)-5-(methylsulfanyl)pentan-2-amine can be achieved through various routes, depending on the desired purity and scale of production. One common method involves the reaction of 5-bromopentanenitrile with methyl mercaptide followed by reduction to form the amine. Another approach involves the asymmetric hydrogenation of an unsaturated precursor using a chiral catalyst to ensure the formation of the desired enantiomer. These synthetic methods have been optimized to achieve high yields and enantiomeric purity, making them suitable for both laboratory-scale research and industrial production.

The safety and environmental impact of (2S)-5-(methylsulfanyl)pentan-2-amine are important considerations for its use in various applications. While this compound is not classified as hazardous or controlled under current regulations, it is essential to handle it with appropriate precautions to ensure worker safety and environmental protection. Studies on its toxicity and biodegradability have shown that it is generally safe when used under controlled conditions, but ongoing research is necessary to fully understand its long-term effects.

In conclusion, (2S)-5-(methylsulfanyl)pentan-2-amine (CAS No. 1998565-92-6) is a versatile compound with significant potential in pharmaceutical research, chemical synthesis, and materials science. Its unique stereochemical properties and functional groups make it an attractive candidate for developing new drugs, synthesizing complex molecules, and enhancing material performance. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.